Methyl 5-bromo-2-hydroxy-3-propionylbenzoate
Overview
Description
Methyl 5-bromo-2-hydroxy-3-propionylbenzoate, also known as MBHPB, is a synthetic compound. It is employed as an intermediate for pharmaceuticals . The compound appears as a white to off-white powder or crystals .
Synthesis Analysis
The synthesis of this compound can be achieved from Methanol and 3-BROMO-5-HYDROXYBENZOIC ACID . Another synthesis route involves the use of METHYL 5-BROMOSALICYLATE and Propionyl chloride .Molecular Structure Analysis
The molecular formula of this compound is C11H11BrO4 . The average mass is 287.107 Da and the monoisotopic mass is 285.984070 Da .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. The exact boiling point is not specified in the search results .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 5-bromo-2-hydroxy-3-propionylbenzoate is used in the synthesis of various chemical compounds. For instance, it has been utilized in the preparation of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid, key constituents in calichemicin antibiotics (Laak & Scharf, 1989).
- It has been included in the large-scale synthesis processes for chemical entities designed for treating hyperproliferative and inflammatory disorders and cancer (Kucerovy et al., 1997).
Biological Activity and Pharmaceutical Research
- Some derivatives of this compound have been explored for their potential in treating various diseases. For instance, certain isoxazole derivatives exhibit promising results in the regulation of inflammatory diseases as shown by docking studies (Ryzhkova et al., 2020).
- Various bromophenol derivatives, related to this compound, have been isolated from the red alga Rhodomela confervoides and studied for their potential in treating human cancer cell lines and microorganisms, although with varying degrees of effectiveness (Zhao et al., 2004).
Chemical Synthesis and Structural Analysis
- The compound has been used in various chemical syntheses, demonstrating its versatility as a reagent in the preparation of complex molecules. This includes its use in the synthesis of Schiff bases, which are essential in various chemical processes (Zhu & Qiu, 2011).
- It also finds application in the synthesis of novel compounds with potential inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), a target for diabetes and obesity treatments (Lijun, 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 5-bromo-2-hydroxy-3-propanoylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO4/c1-3-9(13)7-4-6(12)5-8(10(7)14)11(15)16-2/h4-5,14H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTPSIHWNAJWDBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C(=CC(=C1)Br)C(=O)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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